Cas no 68844-77-9 (Astemizole)
The chemical name of astemizole is 1-[(4-fluorophenyl) - methyl] -n-[1-[2- (4-methoxyphenyl) ethyl] piperidin-4-yl] - 1h-benzimidazole-2-amine. It is a white powder with molecular formula of c28h31fn4o, molecular weight of 458.57000, density of 1.2 g/cm3, melting point of 172.9 º C, boiling point of 627.3 º C at 760 mmhg. clinically, it is mainly used to treat perennial and seasonal allergic rhinitis \ allergic conjunctivitis \ chronic urticaria and other allergic reaction symptoms and signs< Br>
Astemizole structure
Astemizole Properties
Names and Identifiers
-
- 1-(4-Fluorobenzyl)-N-(1-(4-methoxyphenethyl)piperidin-4-yl)-1H-benzo[d]imidazol-2-amine
- 1-(4-Fluorobenzyl)-2-(1-[4-methoxyphenethyl]piperidin-4-yl)aminobenzimidazole
- 1-((4-Fluorophenyl)-methyl)-N-(1-(2-(4-methoxyphenyl)ethyl)-4-piperidinyl)-1H-benzimidazol-2-amine
- astemizole
- 1-[(4-fluorophenyl)methyl]-N-[1-[2-(4-methoxyphenyl)ethyl]piperidin-4-yl]benzimidazol-2-amine
- [14C]-Astemizole
- [3H]-Astemizole
- 1-(4-fluorophenylmethyl)-N-{1-[2-(4-methoxyphenyl)ethyl]-4-piperidinyl}-1H-benzimidazol-2-amine
- 1-[(4-fluorophenyl)methyl]-N-[1-[2-(4-methoxyphenyl)ethyl]-4-piperidinyl]-1H-benzimidazole-2-amine
- Alermizol
- Astemison
- Astemizol
- Astemizolum
- Hismanal
- Hismanal(R)
- Histaminos
- Laridal
- Paralergin
- Retolen
- R 43512
- 1-(4-Fluorobenzyl)-N-(1-[2-(4-methoxyphenyl)ethyl]-4-piperidinyl)-1H-benzimidazol-2-amine #
- NINDS_000039
- L001015
- SR-01000003168-2
- Prestwick3_000136
- Pharmakon1600-02300094
- CHEBI:2896
- CCRIS 7595
- ASTEMIZOLE [USP IMPURITY]
- C06832
- Hismanal;1-[(4-Fluorophenyl)methyl]-N-[1-[2-(4-methoxyphenyl)ethyl]-4-piperidinyl]-1H-benzimidazol-2-amine
- KBio2_006064
- 1-(p-Fluorobenzyl)-2-((1-(2-(p-methoxyphenyl)ethyl)piperid-4-yl)amino)benzimidazole
- AB00052413
- Prestwick0_000136
- NSC 329963
- Waruzol
- Astemizolum [INN-Latin]
- NCGC00022520-04
- NSC-759570
- UPCMLD-DP024:001
- Metodih
- MLS000028667
- Metodik
- Histamen
- Prestwick2_000136
- W-104654
- BRD-K37249724-001-05-9
- NCGC00016913-07
- KS-5171
- NSC759570
- Astemizol [INN-Spanish]
- NCGC00022520-03
- SBI-0051891.P002
- SR-01000003168
- 1-((4-Fluorophenyl)methyl)-N-(1-(2-(4-methoxyphenyl)ethyl)-4-piperidinyl)- 1H-benzimidazol-2-amine
- 1-(p-Fluorobenzyl)-2-[[1-(p-methoxyphenethyl)-4-piperidyl]amino]benzimidazole
- DivK1c_000039
- Benzimidazole, 1-(p-fluorobenzyl)-2-((1-(2-(p-methoxyphenyl)ethyl)piperid-4-yl)amino)-
- XB7
- HMS3712K14
- 7HU6337315
- BRD-K37249724-001-16-6
- Prestwick_35
- 1H-Benzimidazol-2-amine, 1-[(4-fluorophenyl)methyl]-N-[1-[2-(4-methoxyphenyl)ethyl]-4-piperidinyl]-
- BCP16088
- SPBio_001804
- AC-36371
- SPBio_002151
- NCGC00016913-08
- NCGC00016913-14
- IDI1_000039
- NS00008521
- HMS1922L12
- UPCMLD-DP024
- Spectrum2_001732
- Hestazol
- HMS1568K14
- FT-0622497
- EX-A3350
- HMS2093L18
- FT-0662309
- HMS2095K14
- HISMANAL (TN)
- Spectrum4_001223
- EN300-26506436
- BSPBio_000212
- AB00052413_19
- Astemisan
- BSPBio_002684
- NSC 759570
- 1-(p-Fluorobenzyl)-2-((1-(p-methoxyphenethyl)-4-piperidyl)amino)benzimidazole
- NCGC00016913-03
- Astemizol [German]
- Q423437
- Astemizole,(S)
- REGID_for_CID_2247
- CHEMBL296419
- QTL1_000010
- NCGC00257649-01
- HMS500B21
- ASTEMIZOLE [USAN]
- NCGC00022520-06
- NSC-329963
- DTXCID30110
- CCG-39453
- Tox21_200095
- ASTEMIZOLE [JAN]
- 1-[(4-Fluorophenyl)methyl]-N-[1-[2-(4-methoxyphenyl)ethyl]-4-piperidinyl]-1H-benzimidazol-2-amine
- NCGC00016913-11
- Spectrum3_001072
- HY-12532
- MFCD00153919
- KBio3_001904
- cid_2247
- KBio2_000928
- R 43,512
- 1-[(4-fluorophenyl)methyl]-N-{1-[2-(4-methoxyphenyl)ethyl]piperidin-4-yl}-1H-1,3-benzodiazol-2-amine
- UNII-7HU6337315
- AKOS005064371
- HMS3373B08
- CS-0011989
- NCGC00016913-10
- BDBM24226
- 1H-Benzimidazol-2-amine, 1-((4-fluorophenyl)methyl)-N-(1-(2-(4-methoxyphenyl)eth l)-4-piperidinyl)-
- NCGC00016913-12
- D00234
- Tox21_110680
- SMR000058911
- HMS2234M17
- Prestwick1_000136
- HMS3413N12
- ASTEMIZOLE [WHO-DD]
- 1-[(4-fluorophenyl)methyl]-N-(1-{2-[4-(methyloxy)phenyl]ethyl}piperidin-4-yl)-1H-benzimidazol-2-amine
- Astemizole, >=98% (HPLC)
- MLS001148073
- NCGC00016913-06
- AB00052413-18
- 1-(4-fluorobenzyl)-2-(1-(4-methoxyphenethyl)piperidin-4-yl)aminobenzimidazole
- Spectrum_000448
- NCGC00016913-02
- KBio2_003496
- ASTEMIZOLE [VANDF]
- ASTEMIZOLE [HSDB]
- SPECTRUM2300094
- BRN 4830190
- NCGC00016913-04
- SR-01000003168-4
- Astemizole [USAN:USP:INN:BAN:JAN]
- GNF-PF-2461
- MJD-30
- BPBio1_000234
- EINECS 272-441-9
- Novo-nastizol a
- 1H-Benzimidazol-2-amine, 1-((4-fluorophenyl)methyl)-N-(1-(2-(4-methoxyphenyl)ethyl)-4-piperidinyl)-
- DB00637
- [3H]Astemizole
- NCGC00016913-05
- ASTEMIZOLE [MART.]
- Spectrum5_001239
- DTXSID9020110
- KBio1_000039
- Kelp
- NCGC00018288-01
- Astemizole, [O-Methyl-3H]
- NCGC00022520-05
- NCGC00022520-07
- Novo-mastizol A
- Opera_ID_62
- 68844-77-9
- SCHEMBL4385
- NCGC00016913-09
- Histazol
- CAS-68844-77-9
- Tox21_110680_1
- ASTEMIZOLE [INN]
- HMS2090F14
- KBioSS_000928
- HMS3677N12
- 1-[(4-Fluorophenyl)methyl]-N-{1-[2-(4-methoxyphenyl)ethyl]piperidin-4-yl}-1H-benzimidazol-2-amine
- ASTEMIZOLE [MI]
- R 42512
- HSDB 6799
- KBioGR_001686
- 1-[(4-fluorophenyl)methyl]-N-[1-[2-(4-methoxyphenyl)ethyl]-4-piperidyl]benzimidazol-2-amine
- NCGC00016913-01
- 1-(4-fluorobenzyl)-N-{1-[2-(4-methoxyphenyl)ethyl]piperidin-4-yl}-1H-benzimidazol-2-amine
- Astemizole, United States Pharmacopeia (USP) Reference Standard
- Wareezol
- GTPL2603
- Astemizole (JAN/USP/INN)
- NSC329963
- Astemizole?
- STL301859
- BRD-K37249724-001-25-7
- BRD-K37249724-001-24-0
- +Expand
-
- MFCD00153919
- GXDALQBWZGODGZ-UHFFFAOYSA-N
- InChI=1S/C28H31FN4O/c1-34-25-12-8-21(9-13-25)14-17-32-18-15-24(16-19-32)30-28-31-26-4-2-3-5-27(26)33(28)20-22-6-10-23(29)11-7-22/h2-13,24H,14-20H2,1H3,(H,30,31)
- COC1=CC=C(C=C1)CCN2CCC(CC2)N=C3NC4=CC=CC=C4N3CC5=CC=C(C=C5)F
Computed Properties
- 458.24800
- 1
- 5
- 7
- 458.24818979g/mol
- 34
- 599
- 0
- 0
- 0
- 0
- 0
- 1
- 6
- 2
- 0
- 42.3Ų
Experimental Properties
- 5.36220
- 42.32000
- It is soluble in DMSO (25 mg/ml ), ethanol (25 mg/ml), chloroform, methanol, and water (partly miscible).
- 172.9°C
- DMSO: >20mg/mL
- White crystals.
- Almost insoluble in water.
- 1.1587 (estimate)
Astemizole Security Information
- GHS07
- DD8968000
- 3
- S26;S36
- S26-S36
- R22; R36/37/38
- Xn
- NONH for all modes of transport
- H315-H319-H335
- P261-P305 + P351 + P338
- 2-8°C
- 22-36/37/38
- Warning
Astemizole Customs Data
- 2933990090
-
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Astemizole Price
Astemizole Suppliers
atkchemica
Gold Member
Audited Supplier
(CAS:68844-77-9)
linda
13301690235
Linda@atkchemical.com
http://www.atkchemical.com/
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:68844-77-9)
TANG SI LEI
15026964105
2881489226@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:68844-77-9)
A LA DING
anhua.mao@aladdin-e.com
Astemizole Related Literature
-
Kai-Lu Liu,Kongkai Zhu,Hua Zhang RSC Med. Chem. 2022 13 39
-
Sho Okumura,Yu Hirano,Yoshiyuki Maki,Yasuo Komatsu Analyst 2018 143 4083
-
Xiaomeng Zhang,Tingting Liu,Beilei Wang,Yuqi Gao,Pan Liu,Minyong Li,Lupei Du Med. Chem. Commun. 2019 10 513
-
Guang-Quan Wang,Li-Ming Du,Yu-Hua Guo,Yan-Fang Qin,Jun-Wen Wang,Hao Wu Anal. Methods 2013 5 173
-
Torsten Kniess,Markus Laube,Peter Brust,J?rg Steinbach Med. Chem. Commun. 2015 6 1714
-
Zhenzhen Liu,Yubin Zhou,Lupei Du,Minyong Li Analyst 2015 140 8101
-
Xiaodong Peng,Fang Wang,Liwei Li,Khuchtumur Bum-Erdene,David Xu,Bo Wang,Anthony A. Sinn,Karen E. Pollok,George E. Sandusky,Lang Li,John J. Turchi,Shadia I. Jalal,Samy O. Meroueh Mol. BioSyst. 2014 10 581
-
8. Biomimetic membrane platform containing hERG potassium channel and its application to drug screeningAhu Arslan Yildiz,CongBao Kang,Eva-Kathrin Sinner Analyst 2013 138 2007
-
Patrick J. Riss,Laurent Brichard,Valentina Ferrari,David J. Williamson,Tim D. Fryer,Young T. Hong,Jean-Claude Baron,Franklin I. Aigbirhio Med. Chem. Commun. 2013 4 852
-
Amad Uddin,Meenal Chawla,Iram Irfan,Shubhra Mahajan,Shailja Singh,Mohammad Abid RSC Med. Chem. 2021 12 24
Recommended suppliers
Amadis Chemical Company Limited
(CAS:68844-77-9)Astemizole
99%/99%
50mg/100mg
207.0/290.0
atkchemica
(CAS:68844-77-9)Astemizole
95%+
1g/5g/10g/100g
discuss personally